Cas no 77556-50-4 (1-(Pyridin-2-yl)-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-(Pyridin-2-yl)-1H-pyrazole-4-carboxylic acid
• CAS No: 77556-50-4
• MF: C₉H₇N₃O₂
• MW: 189.170781373978
• MDL: MFCD08273467
• CID: 891257
• PubChem ID: 8027170
• Update Time: 2025-11-02

1-(Pyridin-2-yl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(Pyridin-2-yl)-1H-pyrazole-4-carboxylic acid
• 1-(2-Pyridinyl)-1H-pyrazole-4-carboxylic acid
• 1-PYRIDIN-2-YL-1H-PYRAZOLE-4-CARBOXYLIC ACID
• 1-pyridin-2-ylpyrazole-4-carboxylic acid
• 1-pyridin-2-yl-1H-pyrazol-4-carboxylic acid
• 1-(2-pyridyl)pyrazole-4-carboxylic acid
• SCHEMBL2160119
• BDBM50370785
• MFCD08273467
• AM20061505
• F8880-4682
• 2-(pyrazol-1'-yl)pyridine-4'-carboxylic acid
• Z317041818
• FT-0761028
• CS1287
• CS-0217717
• 77556-50-4
• BS-4030
• 1-(pyridin-2-yl)-1H-pyrazole-4-carboxylicacid
• 1-(2-pyridyl)-1H-pyrazole-4-carboxylic acid
• CDA55650
• CHEMBL220743
• EN300-83170
• 1-(Pyridin-2-yl)-1H-pyrazole-4-carboxylic acid, AldrichCPR
• AKOS000184470
• BB 0219789
• KQBNORAXWCYKIR-UHFFFAOYSA-N
• DA-31329
• 1-(PYRIDIN-2-YL)PYRAZOLE-4-CARBOXYLIC ACID
• STK689784

• MDL： MFCD08273467
• Inchi： 1S/C9H7N3O2/c13-9(14)7-5-11-12(6-7)8-3-1-2-4-10-8/h1-6H,(H,13,14)
• InChI Key： KQBNORAXWCYKIR-UHFFFAOYSA-N
• SMILES： OC(C1C=NN(C=1)C1C=CC=CN=1)=O

Computed Properties

• Exact Mass: 189.05400
• Monoisotopic Mass: 189.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 68Ų

Experimental Properties

• PSA: 68.01000
• LogP: 0.96550

1-(Pyridin-2-yl)-1H-pyrazole-4-carboxylic acid Security Information

• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyrazolylpyridines

Additional information on 1-(Pyridin-2-yl)-1H-pyrazole-4-carboxylic acid

1-(Pyridin-2-yl)-1H-pyrazole-4-carboxylic acid (CAS No. 77556-50-4): A Versatile Heterocyclic Building Block for Modern Chemistry

In the realm of heterocyclic chemistry, 1-(Pyridin-2-yl)-1H-pyrazole-4-carboxylic acid (CAS 77556-50-4) has emerged as a crucial pharmacophore and molecular scaffold for drug discovery and material science applications. This pyridine-pyrazole hybrid compound combines the structural advantages of both pyridine and pyrazole rings, making it particularly valuable in designing bioactive molecules and functional materials.

The growing interest in 1-(Pyridin-2-yl)-1H-pyrazole derivatives reflects current trends in medicinal chemistry, where researchers are actively exploring nitrogen-containing heterocycles for their potential in developing kinase inhibitors, anti-inflammatory agents, and antimicrobial compounds. Recent literature indicates that modifications at the 4-carboxylic acid position can significantly influence the compound's biological activity and pharmacokinetic properties.

From a synthetic perspective, 1-(Pyridin-2-yl)-1H-pyrazole-4-carboxylic acid serves as an excellent building block for constructing more complex molecular architectures. The presence of both hydrogen bond donor (carboxylic acid) and hydrogen bond acceptor (pyridine nitrogen) groups enables diverse molecular interactions, which is particularly valuable in crystal engineering and supramolecular chemistry applications.

Recent advancements in click chemistry and metal-organic frameworks (MOFs) have further expanded the utility of this compound. The pyrazole ring can participate in various coordination modes with transition metals, making 1-(Pyridin-2-yl)-1H-pyrazole-4-carboxylic acid an interesting ligand for designing catalytic systems and functional materials with potential applications in gas storage, molecular sensing, and energy storage technologies.

The pharmaceutical industry has shown particular interest in pyridine-pyrazole hybrids due to their resemblance to important biological cofactors and their ability to interact with various enzyme active sites. Structure-activity relationship (SAR) studies suggest that the 1-(Pyridin-2-yl)-1H-pyrazole scaffold can be optimized to enhance target selectivity and reduce off-target effects in drug candidates.

In material science, the planar conjugated system of 1-(Pyridin-2-yl)-1H-pyrazole-4-carboxylic acid makes it attractive for developing organic semiconductors and photovoltaic materials. Researchers are investigating its potential in organic light-emitting diodes (OLEDs) and organic field-effect transistors (OFETs), where the balance between electron-donating and electron-withdrawing properties can be finely tuned through molecular modifications.

The compound's solubility characteristics and thermal stability have also been subjects of recent investigations. While the carboxylic acid group enhances water solubility at basic pH, the aromatic system contributes to stability in organic solvents, making 1-(Pyridin-2-yl)-1H-pyrazole-4-carboxylic acid a versatile intermediate for both solution-phase and solid-phase synthesis applications.

Current research trends focus on developing more efficient synthetic routes to 1-(Pyridin-2-yl)-1H-pyrazole-4-carboxylic acid and its derivatives. Recent publications describe improved one-pot synthesis methods and catalytic cyclization approaches that enhance yield and purity while reducing environmental impact through green chemistry principles.

Analytical characterization of 1-(Pyridin-2-yl)-1H-pyrazole-4-carboxylic acid typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods help confirm the compound's structure and purity, which is particularly important for pharmaceutical applications where regulatory compliance and quality control are paramount.

The commercial availability of 1-(Pyridin-2-yl)-1H-pyrazole-4-carboxylic acid (CAS 77556-50-4) from specialized chemical suppliers has facilitated its broader adoption in research and development. Current market analysis suggests growing demand for this high-value intermediate, particularly from the pharmaceutical and agrochemical sectors where nitrogen-rich heterocycles are increasingly important.

Future prospects for 1-(Pyridin-2-yl)-1H-pyrazole-4-carboxylic acid include potential applications in bioconjugation chemistry, where its functional groups could be used to create targeted drug delivery systems, and in materials informatics, where computational methods are being developed to predict novel applications for such multifunctional building blocks.

As research continues to uncover new properties and applications for 1-(Pyridin-2-yl)-1H-pyrazole-4-carboxylic acid, this compound remains at the forefront of medicinal chemistry and materials science innovation. Its unique combination of structural features and reactivity patterns ensures its continued relevance in addressing current challenges in drug discovery, renewable energy, and advanced materials development.